ethyl 8-methyl-2-oxo-4-[(2-phenylethyl)amino]-1,2-dihydroquinoline-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 8-methyl-2-oxo-4-[(2-phenylethyl)amino]-1,2-dihydroquinoline-3-carboxylate, commonly referred to as E8M2O4PEDHC, is a heterocyclic compound belonging to the quinoline family of compounds. It is an important intermediate in organic synthesis and has a wide range of applications in the pharmaceutical, agricultural, and food industries. E8M2O4PEDHC has been studied extensively in recent years, with many researchers focusing on its synthesis, mechanism of action, biochemical and physiological effects, and the advantages and limitations of its use in lab experiments.
Mechanism of Action
Target of Action
Similar compounds have been shown to exhibit promising neuroprotective and anti-inflammatory properties .
Mode of Action
It’s known that similar compounds participate in multicomponent condensation reactions, such as the ugi-type multicomponent condensation . This process leads to the formation of heterocyclic enamines .
Biochemical Pathways
Similar compounds have been shown to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .
Result of Action
Similar compounds have shown significant anti-neuroinflammatory properties through inhibition of nitric oxide (no) and tumor necrosis factor-α (tnf-α) production in lps-stimulated human microglia cells .
Advantages and Limitations for Lab Experiments
The use of E8M2O4PEDHC in lab experiments has a number of advantages. It is relatively easy to synthesize, and its reactivity can be easily controlled. Additionally, it is relatively inexpensive and can be obtained in large quantities. However, it also has some limitations. For example, it can be difficult to purify, and its reactivity can be unpredictable. Additionally, it can be toxic if not handled properly.
Future Directions
The potential applications of E8M2O4PEDHC are vast, and there are a number of future directions that researchers could take. For example, further research could be done on the biochemical and physiological effects of E8M2O4PEDHC, as well as its potential to inhibit the growth of cancer cells. Additionally, further research could be done on the synthesis of E8M2O4PEDHC, as well as its potential uses in the pharmaceutical, agricultural, and food industries. Finally, further research could be done on the mechanism of action of E8M2O4PEDHC, as well as its potential toxicity and reactivity.
Synthesis Methods
E8M2O4PEDHC can be synthesized through a number of different methods. One of the most common methods is the condensation of ethyl phenylacetate and 2-amino-1,2-dihydroquinoline-3-carboxylic acid, which yields the desired product in good yields. This reaction can be carried out in either aqueous or organic solvents, depending on the desired outcome. Other methods of synthesis include the reaction of ethyl phenylacetate with 2-amino-1,2-dihydroquinoline-3-carboxylic acid chloride, the reaction of ethyl phenylacetate with 2-amino-1,2-dihydroquinoline-3-carboxylic acid ethyl ester, and the reaction of ethyl phenylacetate with ethyl 8-methyl-2-oxo-4-[(2-phenylethyl)amino]-1,2-dihydroquinoline-3-carboxylate.
Scientific Research Applications
E8M2O4PEDHC has been studied extensively in recent years due to its potential applications in the pharmaceutical, agricultural, and food industries. It has been used as a starting material in the synthesis of a variety of pharmaceuticals, including anti-inflammatory agents, antimalarial drugs, and antifungal agents. It has also been used in the synthesis of a variety of agricultural and food products, including insecticides, herbicides, and food additives. In addition, it has been used in the synthesis of a variety of organic compounds, including dyes and pigments.
properties
IUPAC Name |
ethyl 8-methyl-2-oxo-4-(2-phenylethylamino)-1H-quinoline-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O3/c1-3-26-21(25)17-19(22-13-12-15-9-5-4-6-10-15)16-11-7-8-14(2)18(16)23-20(17)24/h4-11H,3,12-13H2,1-2H3,(H2,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTZJNUZAVDLGSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=CC=CC(=C2NC1=O)C)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 8-methyl-2-oxo-4-(phenethylamino)-1,2-dihydroquinoline-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.